Cas no 1268237-46-2 (1’,3’-Epi Gemcitabine 3’,5’-Dibenzoate)

• Product Name: 1’,3’-Epi Gemcitabine 3’,5’-Dibenzoate
• CAS No: 1268237-46-2
• MF: C₂₃H₁₉F₂N₃O₆
• MW: 471.410272836685
• CID: 1061779
• PubChem ID: 59227147
• Update Time: 2025-09-22

1’,3’-Epi Gemcitabine 3’,5’-Dibenzoate Chemical and Physical Properties

Names and Identifiers

• 3’-Epi Gemcitabine 3’,5’-Dibenzoate
• 1’,3’-Epi Gemcitabine 3’,5’-Dibenzoate
• 3 Inverted exclamation mark-Epi Gemcitabine 3 inverted exclamation mark,5 inverted exclamation mark-Dibenzoate
• [(2R,3S)-5-(4-amino-2-oxopyrimidin-1-yl)-3-benzoyloxy-4,4-difluorooxolan-2-yl]methyl benzoate
• 3'-Epi Gemcitabine 3',5'-Dibenzoate
• 3 inverted exclamation mark -Epi Gemcitabine 3 inverted exclamation mark ,5 inverted exclamation mark -Dibenzoate
• 1268237-46-2

• Inchi： 1S/C23H19F2N3O6/c24-23(25)18(34-20(30)15-9-5-2-6-10-15)16(13-32-19(29)14-7-3-1-4-8-14)33-21(23)28-12-11-17(26)27-22(28)31/h1-12,16,18,21H,13H2,(H2,26,27,31)/t16-,18+,21?/m1/s1
• InChI Key： ZPUUYUUQQGBHBU-JUAJCIKASA-N
• SMILES： FC1(C(N2C(N=C(C=C2)N)=O)O[C@H](COC(C2C=CC=CC=2)=O)[C@@H]1OC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 471.12419166g/mol
• Monoisotopic Mass: 471.12419166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 121Ų